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Compound of Interest

Compound Name: 4-Vinylsyringol

Cat. No.: B7890379 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and operational excellence.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 4-Vinylsyringol, ensuring adherence to safety protocols and environmental

regulations.

Immediate Safety and Handling Precautions
4-Vinylsyringol is a compound that requires careful handling due to its potential hazards.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), it is classified as causing skin irritation, serious eye damage, and respiratory

irritation[1]. Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if ventilation is inadequate or if dust/aerosols are generated[2].

Engineering Controls:
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Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible[2].

First-Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention[2].

In case of skin contact: Wash off immediately with plenty of soap and water for at least 15

minutes. If skin irritation persists, call a physician[2].

If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur[2].

If swallowed: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately[2].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative data for 4-
Vinylsyringol.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA13194&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13194&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13194&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13194&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA13194&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b7890379?utm_src=pdf-body
https://www.benchchem.com/product/b7890379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7890379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₀H₁₂O₃

CAS Number 28343-22-8

Appearance Solid [2]

Melting Point 25 - 29 °C / 77 - 84.2 °F [2]

Boiling Point
108 - 110 °C / 226.4 - 230 °F

@ 3mmHg
[2]

Flash Point > 110 °C / > 230 °F [2]

Storage Temperature
Inert atmosphere, store in

freezer, under -20°C

GHS Hazard Statements

H315: Causes skin irritation

H318: Causes serious eye

damage H335: May cause

respiratory irritation

[1]

Disposal Plan and Procedure
The disposal of 4-Vinylsyringol must be conducted in a manner that ensures the safety of

laboratory personnel and minimizes environmental impact. The primary recommendation is to

dispose of the chemical waste through an approved waste disposal plant[2][3].

Step-by-Step Disposal Protocol:

Waste Collection:

Collect waste 4-Vinylsyringol, including any contaminated materials (e.g., weighing

paper, pipette tips), in a designated and clearly labeled waste container.

The container must be compatible with the chemical, tightly sealed, and stored in a cool,

dry, and well-ventilated area away from incompatible materials such as oxidizing

agents[2].
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Container Labeling:

Label the waste container with "Hazardous Waste," the full chemical name "4-
Vinylsyringol," and the associated hazard symbols (e.g., corrosive, irritant)[1].

Waste Storage:

Store the sealed waste container in a designated secondary containment area to prevent

spills.

Follow all institutional and local regulations for the storage of hazardous chemical waste.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the EHS office or contractor with the Safety Data Sheet (SDS) for 4-
Vinylsyringol.

Documentation:

Maintain a record of the amount of 4-Vinylsyringol disposed of and the date of disposal,

in accordance with laboratory and institutional protocols.

Experimental Workflow for Safe Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of 4-
Vinylsyringol.
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Caption: Logical workflow for the safe disposal of 4-Vinylsyringol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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